Cas no 893726-79-9 (2-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylacetohydrazide)

• Product Name: 2-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylacetohydrazide
• CAS No: 893726-79-9
• MF: C₁₅H₁₄N₄OS₃
• MW: 362.492858409882
• CID: 4674869
• PubChem ID: 16637117
• Update Time: 2025-11-06

2-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-({5-[(naphthalen-1-ylmethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetohydrazide
• SBB040752
• NE13606
• 2-[5-(naphthylmethylthio)-1,3,4-thiadiazol-2-ylthio]acetohydrazide
• [5-(Naphthalen-1-ylmethylsulfanyl)-[1,3,4]thiadiazol-2-ylsulfanyl]acetic acid hydrazide
• 2-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylacetohydrazide

• Inchi： 1S/C15H14N4OS3/c16-17-13(20)9-22-15-19-18-14(23-15)21-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9,16H2,(H,17,20)
• InChI Key： WMQQYXXTWQIFLZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(SCC(NN)=O)S1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 401
• Topological Polar Surface Area: 160

Additional information on 2-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylacetohydrazide

Compound CAS No. 893726-79-9: A Comprehensive Overview

The compound with CAS No. 893726-79-9, named as 2-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylacetohydrazide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a thiadiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of a naphthalene group attached via a methylsulfanyl linkage further enhances its chemical versatility. Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry, particularly for their potential as anti-inflammatory, antitumor, and antimicrobial agents.

One of the key aspects of this compound is its ability to form stable sulfur-based bonds, which contributes to its high thermal stability and chemical resistance. Researchers have explored its synthesis through various routes, including multi-component reactions and modular assembly strategies. These methods have not only improved the yield but also opened avenues for further functionalization of the molecule.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for drug development against neurodegenerative diseases.

The environmental impact of this compound has also been a subject of recent research. Its biodegradation pathways and toxicity profiles are being investigated to ensure safe handling and disposal practices. Preliminary data suggest that it exhibits low toxicity under standard conditions, which is a favorable attribute for its use in industrial and therapeutic applications.

Looking ahead, the development of novel derivatives based on this compound holds immense promise for expanding its utility across diverse fields. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new potentials for this molecule in areas such as drug delivery systems, sensors, and advanced materials.